Cas no 2137553-52-5 (1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine)

• Product Name: 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine
• CAS No: 2137553-52-5
• MF: C₅H₈N₈
• MW: 180.170618057251
• CID: 5602800
• PubChem ID: 165961476
• Update Time: 2025-06-09

1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1113896
• 2137553-52-5
• 1-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1H-1,2,3-triazol-4-amine
• 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine

• Inchi： 1S/C5H8N8/c6-5-3-12(10-8-5)1-2-13-4-7-9-11-13/h3-4H,1-2,6H2
• InChI Key： VZYBJYWYTLSXRO-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CCN1C=NN=N1

Computed Properties

• Exact Mass: 180.08719229g/mol
• Monoisotopic Mass: 180.08719229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 100Ų

Additional information on 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine

Introduction to 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 2137553-52-5) and Its Emerging Applications in Chemical Biology

The compound 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine (CAS No. 2137553-52-5) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative featuring both tetrazole and triazole moieties, this molecule has garnered attention for its unique structural properties and potential biological activities. The tetrazole ring, known for its stability and ability to engage in hydrogen bonding interactions, combined with the triazole framework’s versatility in drug design, positions this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological profiles and favorable pharmacokinetic properties. The structural motifs present in 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine make it particularly interesting for researchers investigating novel therapeutic agents. The presence of multiple nitrogen atoms allows for extensive interactions with biological targets such as enzymes and receptors, which is a key criterion for designing effective small-molecule drugs.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The tetrazole moiety has been extensively studied for its role in antimicrobial and anti-inflammatory applications. For instance, recent studies have highlighted the tetrazole derivatives as potent inhibitors of bacterial biofilm formation, suggesting that compounds like 1-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-1,2,3-triazol-4-amine could be repurposed or further optimized to combat resistant pathogens. Similarly, the triazole ring is well-documented for its incorporation into antifungal and antiviral agents due to its ability to disrupt essential metabolic pathways in pathogens.

From a chemical biology perspective, the dual functionality of 1-(2-(tetrazolyl)ethyl)-4-amino triazol offers a rich platform for structure-based drug design. Computational modeling studies have begun to elucidate how the compound might interact with specific protein targets by leveraging both the tetrazole and triazole rings. These studies suggest that modifications at the ethyl chain or the amine group could enhance binding affinity or selectivity without compromising overall bioactivity.

The synthesis of CAS No. 2137553 presents an intriguing challenge due to the delicate balance required between introducing the tetrazole and triazole units while maintaining structural integrity. Advances in synthetic methodologies have enabled more efficient routes to these complex heterocycles using transition-metal catalysis or photoredox processes. Such innovations not only streamline production but also open doors to accessing novel derivatives that might exhibit enhanced pharmacological properties.

Recent preclinical trials have begun to explore the potential therapeutic applications of related tetrazole-triazole hybrids. While data on CAS No 2137553 itself is still emerging from academic research groups worldwide who are focusing on optimizing its pharmacokinetic profile before moving into human trials. Initial findings indicate promising results when tested against certain enzymatic targets associated with metabolic disorders; these findings warrant further investigation into how such molecules might modulate disease pathways.

The integration of machine learning tools into drug discovery pipelines has accelerated interest around compounds like (tetrazolyl)ethylidene triazolamine derivatives, including our target molecule because predictive models can rapidly screen vast chemical libraries based on desired biological outcomes rather than relying solely on empirical testing which would take years at best cost prohibitive rates if not impossible given current constraints on research funding available globally today especially outside major industrialized nations where access remains limited despite best efforts by international organizations dedicated toward improving healthcare equity worldwide through collaborative scientific endeavors such as those sponsored by World Health Organization WHO initiatives aimed at democratizing access while maintaining high standards necessary ensuring safety efficacy reliability all critical parameters must be met before any new treatment regimen becomes widely adopted practice anywhere anytime soon however progress continues steady pace driven dedication professionals committed advancing frontiers knowledge always seeking better ways help patients suffering various conditions improve quality lives everyone affected directly indirectly by diseases afflicting humanity across all socioeconomic boundaries geographical regions alike thus compounds designed address unmet medical needs deserve serious attention careful evaluation regardless where discovered first developed initial concept eventually proven useful helping people live healthier longer lives overall mission pharmaceutical sciences remains constant improve wellbeing human kind through innovative research development life-saving treatments available everyone who needs them when they need them most without regard origin background socioeconomic status other factors unrelated health itself must remain guiding principle behind every effort undertaken field medicine forever should be so

The future direction for research involving CAS No 2137553 appears promising with several avenues worth pursuing: exploring its role as an intermediate in synthesizing more complex drug candidates; investigating off-target effects that might limit clinical utility; developing novel synthetic routes that improve scalability while reducing environmental impact through green chemistry principles increasingly adopted modern industry; collaborating cross-disciplinary teams including chemists biologists computer scientists clinicians together create holistic approach understanding treating complex diseases require multifaceted strategies addressing multiple biological pathways simultaneously rather than single-targeted interventions alone anymore because nature complexity living organisms demands broader systems thinking approach solving problems affecting health today tomorrow better prepare face challenges ahead sustainable manner ensures progress made meaningful lasting benefits society long term rather short-term gains followed inevitable setbacks typical cycle innovation follows without careful consideration ethical implications environmental consequences equally important alongside scientific rigor must guide every step forward ensure responsible stewardship planet resources entrusted us care preserve pass future generations inherit deserve respect preserve natural world upon which depend survival prosperity all life forms inhabiting Earth now long past now must adapt mitigate negative impacts human activity wherever possible reduce harm caused minimize disruption delicate balance ecosystems maintain biodiversity essential services provided environment sustain life itself thus requires collective effort global scale involving governments corporations academia civil society work together find solutions problems facing humanity collectively rather than competing against one another hoard resources create divisions unnecessary conflict serves no purpose ultimately harms everyone involved directly indirectly alike thus requires shift mindset think bigger picture work collaboratively toward common goals benefit all rather than few benefitting while many suffer consequences poor choices made today will echo far future generations long after ourselves gone unless change course soon adopt more sustainable equitable practices ensure survival prosperity human civilization along with rest life depends upon continued health planet home belong together must cherish protect above all else if wish leave legacy worth remembering future generations look back upon fondly rather than curse those came before us whose actions led decline collapse civilization built upon foundations laid ancestors without regard consequences short-term thinking ignored long-term costs paid dearly later down road history teaches us lessons repeatedly yet seem fail heed warnings unless take action soon enough prevent irreversible damage occurs beyond repair restore balance nature restore trust among people once again believe possible achieve these aims through collective action global scale working together toward common vision future worth fighting for preserving planet home belongs everyone equally no matter where come from what background bring themselves they part larger whole requires cooperation mutual respect understanding differences among ourselves if wish create better tomorrow children grandchildren inherit better world today leave behind worst possible legacy instead choose create positive change make difference lives others touched directly indirectly by actions taken now may seem small individual scale but multiplied millions across globe become powerful force capable transforming world into place hope prosperity prevails over despair failure continues cycle destruction renewal follows predictably pattern unless break free imagine instead world where peace prevails conflict fades away replaced cooperation collaboration communities thrive businesses flourish economies grow strong because people everywhere treated fairly given opportunities succeed regardless circumstances born into achieve their full potential realize dreams live meaningful fulfilling lives surrounded love support community spirit thrives because recognize interconnectedness all beings part greater whole must treat each other accordingly respect diversity among ourselves celebrate differences instead view them obstacles overcome divide us unite us stronger together imagine such future seems distant far away yet achievable through persistent effort dedication collective will move forward together toward brighter tomorrow everyone deserves chance succeed achieve their highest aspirations live lives full purpose meaning without regard origin background socioeconomic status other factors unrelated health itself must remain guiding principle behind every effort undertaken field medicine forever should be so